rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one

• CAS No.: 2639375-26-9
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.2

Description

rac-(1R,6R)-2,5-diazabicyclo[420]octan-3-one is a bicyclic compound containing two nitrogen atoms within its structure

Preparation Methods

The synthesis of rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one typically involves the formation of the bicyclic ring system through a series of chemical reactions. One common synthetic route includes the cyclization of appropriate precursors under specific reaction conditions. Industrial production methods may involve optimized reaction conditions to maximize yield and purity, often using catalysts and controlled environments to ensure consistency and efficiency .

Chemical Reactions Analysis

rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced products.

Substitution: The nitrogen atoms in the compound can participate in substitution reactions, where substituents replace hydrogen atoms under specific conditions. Common reagents and conditions used in these reactions include acidic or basic environments, solvents like dichloromethane or ethanol, and temperature control to facilitate the desired transformations.

Scientific Research Applications

rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Industry: Utilized in the production of specialty chemicals and materials, contributing to advancements in various industrial processes.

Mechanism of Action

The mechanism by which rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one exerts its effects involves interactions with molecular targets such as enzymes or receptors. These interactions can modulate biological pathways, leading to specific physiological responses. The compound’s bicyclic structure allows it to fit into binding sites with high specificity, influencing the activity of target molecules .

Comparison with Similar Compounds

rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one can be compared with other similar compounds, such as:

rac-(1R,6R)-2-azabicyclo[4.2.0]octan-3-one: This compound shares a similar bicyclic structure but with one nitrogen atom.

rac-(1R,6S)-2-azabicyclo[4.2.0]octane-1-carboxylic acid hydrochloride: Another bicyclic compound with different functional groups and stereochemistry.

rac-(1R,6R,8R)-2-oxa-5-azabicyclo[4.2.0]octan-8-ol hydrochloride: A compound with an additional oxygen atom in the bicyclic ring.

These comparisons highlight the uniqueness of rac-(1R,6R)-2,5-diazabicyclo[42